2-Amino-3-(4-oxo-2-sulfanylidene-1H-pyrimidin-6-yl)propanoic acid;hydrochloride

Specification

• CAS No.: 2344678-66-4
• Molecular Formula: C7H10ClN3O3S
• Molecular Weight: 251.69
• IUPAC Name: 2-amino-3-(4-oxo-2-sulfanylidene-1H-pyrimidin-6-yl)propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C7H9N3O3S.ClH/c8-4(6(12)13)1-3-2-5(11)10-7(14)9-3;/h2,4H,1,8H2,(H,12,13)(H2,9,10,11,14);1H
• Standard InChI Key: GPHGITKCHRRFLM-UHFFFAOYSA-N
• SMILES: C1=C(NC(=S)NC1=O)CC(C(=O)O)N.Cl

Introduction

2-Amino-3-(4-oxo-2-sulfanylidene-1H-pyrimidin-6-yl)propanoic acid;hydrochloride is a complex organic compound with a molecular formula of C7H10ClN3O3S and a molecular weight of 251.69 g/mol. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound, similar to benzene and pyridine but with nitrogen atoms at positions 1 and 3 of the six-membered ring. The compound includes a sulfanylidene group, which is a sulfur-containing functional group, and a propanoic acid moiety, indicating its potential biological activity.

Safety and Hazards

The compound is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with several hazard classifications:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Precautions include avoiding ingestion, skin contact, and inhalation, and wearing protective equipment when handling the compound.

Related Compounds

Related compounds, such as 2-Amino-3-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)propanoic acid (CID 22326253), share similar structural features and may exhibit similar biological properties. These compounds are of interest in medicinal chemistry due to their potential therapeutic applications.

Compound	Molecular Formula	Molecular Weight
2-Amino-3-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)propanoic acid	C7H9N3O3S	215.23 g/mol
2-Amino-3-(5-ethyl-4-oxo-2-sulfanylidene-1H-pyrimidin-6-yl)propanoic acid	C9H13N3O3S	Not specified